Cas no 2680648-09-1 (5-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid)

• Product Name: 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid
• CAS No: 2680648-09-1
• MF: C₁₀H₁₄F₃NO₄
• MW: 269.217673778534
• CID: 5630959
• PubChem ID: 165912110
• Update Time: 2025-10-29

5-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid Chemical and Physical Properties

Names and Identifiers

• 2680648-09-1
• EN300-28283024
• 5-{[(prop-2-en-1-yloxy)carbonyl]amino}-3-(trifluoromethyl)pentanoic acid
• 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid

• Inchi： 1S/C10H14F3NO4/c1-2-5-18-9(17)14-4-3-7(6-8(15)16)10(11,12)13/h2,7H,1,3-6H2,(H,14,17)(H,15,16)
• InChI Key： MYDAQTXIXGUMTL-UHFFFAOYSA-N
• SMILES： FC(C(CC(=O)O)CCNC(=O)OCC=C)(F)F

Computed Properties

• Exact Mass: 269.08749241g/mol
• Monoisotopic Mass: 269.08749241g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 304
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid

5-{(Prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)pentanoic Acid: A Comprehensive Overview

The compound with CAS No. 2680648-09-1, known as 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid, is a highly specialized organic compound that has garnered significant attention in the fields of pharmaceutical chemistry and agrochemicals. This compound is characterized by its unique structure, which includes a trifluoromethyl group and a propenoyloxy carbonyl amino substituent. These features contribute to its exceptional chemical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the potential of this compound in the development of novel drugs targeting specific biological pathways. The trifluoromethyl group, a well-known electron-withdrawing substituent, enhances the stability and bioavailability of the molecule. Meanwhile, the propenoyloxy carbonyl amino group introduces versatility in terms of reactivity and functionalization. Researchers have explored its role in inhibiting key enzymes involved in metabolic disorders, such as diabetes and obesity, demonstrating its potential as a lead compound for drug discovery.

In the agricultural sector, this compound has shown promise as a herbicide due to its ability to disrupt essential biochemical processes in weeds without adversely affecting crops. Field trials conducted in controlled environments have revealed its efficacy in controlling invasive plant species, particularly those resistant to conventional herbicides. This has led to further investigations into its environmental impact and safety profiles, ensuring sustainable agricultural practices.

From a synthetic perspective, the construction of 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid involves a multi-step process that combines advanced organic synthesis techniques. The introduction of the trifluoromethyl group typically requires electrophilic substitution or nucleophilic aromatic substitution methods, while the propenoyloxy carbonyl amino group is introduced through carefully designed coupling reactions. These methods ensure high yields and purity, making the compound suitable for large-scale production.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of this compound under various conditions. Molecular modeling studies have provided insights into its interaction with biological targets, such as proteins and enzymes, at an atomic level. These simulations have been instrumental in optimizing its pharmacokinetic properties, including absorption, distribution, metabolism, and excretion (ADME), which are critical for drug development.

In terms of toxicity and environmental impact, preliminary studies indicate that this compound exhibits low acute toxicity when administered at recommended doses. However, long-term exposure studies are currently underway to assess its potential genotoxicity and carcinogenicity. Regulatory agencies are closely monitoring these findings to ensure compliance with safety standards before approval for commercial use.

The future prospects for 5-{(prop-2-en-1-yloxy)carbonylamino}-3-(trifluoromethyl)pentanoic acid are promising, with ongoing research exploring its applications in personalized medicine and sustainable agriculture. Its unique chemical structure provides a foundation for further modifications and derivatizations, opening avenues for tailored therapeutic agents and eco-friendly agrochemicals.